2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H25N5O2S/c1-15-7-6-10-19(16(15)2)25-21(29)14-31-23-27-26-22(28(23)11-12-30-3)18-13-24-20-9-5-4-8-17(18)20/h4-10,13,24H,11-12,14H2,1-3H3,(H,25,29)
• InChI Key: GHWPUVDYSRNXCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(N2CCOC)C3=CNC4=CC=CC=C43)C
• Molecular Formula: C23H25N5O2S
• Molecular Weight: 435.5 g/mol

Description

2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N5O2S and its molecular weight is 435.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds similar to 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide have been synthesized and characterized for various applications. For instance, the synthesis of novel heterocyclic compounds derived from related compounds and their evaluation for lipase and α-glucosidase inhibition has been explored, indicating potential applications in enzymatic studies and pharmaceutical development (Bekircan, Ülker, & Menteşe, 2015).

Biological Activities

Compounds structurally related to 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide have shown various biological activities. For example, certain derivatives have been synthesized and evaluated as antimicrobial agents against pathogenic microorganisms, showing promising antibacterial and antifungal activities (Debnath & Ganguly, 2015).

Enzyme Inhibition Studies

Enzyme inhibition studies are a significant area of research for compounds like 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide. For instance, related compounds have been synthesized and tested for their inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), providing insights into their potential therapeutic applications in diseases like Alzheimer’s (Rehman et al., 2013).

Molecular Docking and SAR Studies

Molecular docking and structure-activity relationship (SAR) studies are crucial in understanding how compounds like 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide interact with biological targets. Research in this area helps in the design and development of more potent and selective drug candidates (Virk et al., 2018).

Potential in Cancer Immunotherapy

The compound and its related derivatives have been studied for potential use in cancer immunotherapy. Unique sulfur-aromatic interactions contribute to the binding of potent inhibitors, which could be useful in developing new therapeutic strategies for cancer treatment (Peng et al., 2020).